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Compound of Interest

Compound Name: Apoptosis inducer 4

Cat. No.: B15143781

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apoptosis Inducer 4, identified as Compound 12b in the scientific literature, is a novel
hydrogen sulfide (H2S) releasing derivative of oridonin. This compound has demonstrated
significant antiproliferative and pro-apoptotic activities in various cancer cell lines. Its
mechanism of action involves the induction of both the extrinsic and intrinsic apoptotic
pathways, leading to cell cycle arrest and programmed cell death. This technical guide provides
a comprehensive overview of the chemical structure, properties, and biological activities of
Apoptosis Inducer 4 (Compound 12b), including detailed experimental protocols and a
visualization of its signaling pathway.

Chemical Structure and Properties

Apoptosis Inducer 4 (Compound 12b) is a semi-synthetic compound derived from oridonin, a
natural ent-kaurane diterpenoid. The key modification is the addition of a hydrogen sulfide-
releasing moiety, which is crucial for its enhanced anticancer effects.

Table 1: Chemical and Physical Properties of Apoptosis Inducer 4 (Compound 12b)
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Property Value

(1R,2S,6S,6aR,7S,9R,10aS,11aS)-1,6,9-

trihydroxy-2-(hydroxymethyl)-1,7-dimethyl-11-
IUPAC Name methylidene-

1H,2H,6H,6aH,7H,8H,9H,10H,10aH,11H-

benzo[de]cyclopentala]Jchromen-5-one

Molecular Formula C41H50011S3
Molecular Weight 815.02 g/mol
CAS Number 2408050-83-7
Appearance Solid

CC1(C[C@H]2--INVALID-LINK--
SMILES String C3=0)C[C@@H]4[C@]32--INVALID-LINK--
CO">C@(C)C)--INVALID-LINK--C4=0

Biological Activity and Mechanism of Action

Apoptosis Inducer 4 (Compound 12b) exhibits potent antiproliferative activity against a range
of cancer cell lines. Its primary mechanism of action is the induction of apoptosis, a form of
programmed cell death.

2.1. Antiproliferative Activity

The efficacy of Compound 12b has been quantified by determining its half-maximal inhibitory
concentration (ICso) in various cancer cell lines.

Table 2: Antiproliferative Activity (ICso) of Apoptosis Inducer 4 (Compound 12b)
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Cell Line Cancer Type ICs0 (M)
HepG2 Hepatocellular Carcinoma 2.57
HCT-116 Colorectal Carcinoma 5.81
K562 Chronic Myelogenous 0.05

Leukemia

Data sourced from Li et al., 2020.
2.2. Induction of Apoptosis

Compound 12b triggers apoptosis through a dual mechanism, activating both the extrinsic
(death receptor-mediated) and intrinsic (mitochondrial) pathways. This is accompanied by
characteristic morphological changes, such as cell shrinkage and fragmentation of the cell

nuclei.
2.3. Cell Cycle Arrest

The compound has been shown to cause cell cycle arrest, which is cell-line dependent. In
K562 cells, it induces arrest at the S phase, while in HepG

« To cite this document: BenchChem. [In-Depth Technical Guide to Apoptosis Inducer 4
(Compound 12b)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143781#apoptosis-inducer-4-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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